N-(3,3-dimethyl-2-oxobutyl)-5-methyl-2-(trifluoromethyl)furan-3-carboxamide

• IUPAC Name: N-(3,3-dimethyl-2-oxobutyl)-5-methyl-2-(trifluoromethyl)furan-3-carboxamide
• InChI: InChI=1S/C13H16F3NO3/c1-7-5-8(10(20-7)13(14,15)16)11(19)17-6-9(18)12(2,3)4/h5H,6H2,1-4H3,(H,17,19)
• InChI Key: BJHIQIXKVYUIKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C(F)(F)F)C(=O)NCC(=O)C(C)(C)C
• Molecular Formula: C13H16F3NO3
• Molecular Weight: 291.27 g/mol

Description

N-(3,3-dimethyl-2-oxobutyl)-5-methyl-2-(trifluoromethyl)furan-3-carboxamide is a synthetic organic compound characterized by its unique structural features, including a furan ring substituted with a trifluoromethyl group and a carboxamide moiety. This compound is of interest in various fields of scientific research due to its potential biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,3-dimethyl-2-oxobutyl)-5-methyl-2-(trifluoromethyl)furan-3-carboxamide typically involves multiple steps:

Formation of the Furan Ring: The initial step often involves the construction of the furan ring, which can be achieved through cyclization reactions of appropriate precursors.

Introduction of the Trifluoromethyl Group: The trifluoromethyl group can be introduced via electrophilic trifluoromethylation using reagents such as trifluoromethyl iodide (CF3I) or trifluoromethyl sulfonium salts.

Attachment of the Carboxamide Group: The carboxamide moiety is typically introduced through amide bond formation, which can be achieved by reacting the furan derivative with an appropriate amine under coupling conditions using reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Final Functionalization:

Industrial Production Methods

In an industrial setting, the production of N-(3,3-dimethyl-2-oxobutyl)-5-methyl-2-(trifluoromethyl)furan-3-carboxamide would involve scaling up the laboratory synthesis protocols. This includes optimizing reaction conditions for higher yields, using continuous flow reactors for better control over reaction parameters, and employing purification techniques such as crystallization or chromatography to obtain the desired purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the furan ring, leading to the formation of furan-2,3-diones.

Reduction: Reduction reactions can target the carbonyl groups, converting them into alcohols or amines.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, where nucleophiles replace the trifluoromethyl group under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are frequently used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be employed in substitution reactions, often under basic conditions.

Major Products

Oxidation: Furan-2,3-diones and other oxidized derivatives.

Reduction: Alcohols, amines, and reduced furan derivatives.

Substitution: Various substituted furan derivatives depending on the nucleophile used.

Scientific Research Applications

N-(3,3-dimethyl-2-oxobutyl)-5-methyl-2-(trifluoromethyl)furan-3-carboxamide has several applications in scientific research:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in drug design, particularly for its anti-inflammatory and anticancer properties.

Biological Studies: The compound is used in studies to understand its interaction with biological targets, such as enzymes and receptors.

Chemical Biology: It serves as a probe to study biochemical pathways and mechanisms.

Industrial Applications: The compound’s unique chemical properties make it useful in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of N-(3,3-dimethyl-2-oxobutyl)-5-methyl-2-(trifluoromethyl)furan-3-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoromethyl group enhances its binding affinity and selectivity towards these targets. The compound can modulate biochemical pathways by inhibiting or activating enzymes, leading to therapeutic effects in disease models.

Comparison with Similar Compounds

Similar Compounds

• N-(3,3-dimethyl-2-oxobutyl)-5-methyl-2-(trifluoromethyl)furan-2-carboxamide
• N-(3,3-dimethyl-2-oxobutyl)-5-methyl-2-(trifluoromethyl)thiophene-3-carboxamide
• N-(3,3-dimethyl-2-oxobutyl)-5-methyl-2-(trifluoromethyl)pyrrole-3-carboxamide

Uniqueness

N-(3,3-dimethyl-2-oxobutyl)-5-methyl-2-(trifluoromethyl)furan-3-carboxamide is unique due to the presence of the furan ring, which imparts specific electronic and steric properties. The trifluoromethyl group further enhances its chemical stability and biological activity, making it a valuable compound in various research applications.

This detailed overview provides a comprehensive understanding of N-(3,3-dimethyl-2-oxobutyl)-5-methyl-2-(trifluoromethyl)furan-3-carboxamide, covering its synthesis, reactions, applications, and comparisons with similar compounds